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Compound of Interest

Compound Name: MitoPQ

Cat. No.: B609065

Ensuring laboratory safety and proper chemical handling is paramount. This document
provides essential information for the safe disposal of MitoPQ, a mitochondria-targeted redox
cycler used in research. Adherence to these procedures is critical to protect personnel and the
environment.

MitoPQ, also known as MitoParaquat, is a chemical compound that selectively induces
superoxide production within the mitochondria.[1][2][3][4] Due to its hazardous nature, it
requires careful handling and disposal.

Hazard Identification and Safety Precautions

MitoPQ is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[5] The
Global Harmonized System (GHS) classification for this substance includes the following
hazard statements:

e H301: Toxic if swallowed
e H311: Toxic in contact with skin
e H331: Toxic if inhaled

Personal Protective Equipment (PPE): When handling MitoPQ, it is mandatory to use
appropriate personal protective equipment. This includes, but is not limited to:

» Protective gloves
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» Protective clothing
e Eye and face protection

Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or fumes.

: o |

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Data sourced from MedchemExpress Safety Data Sheet.

Step-by-Step Disposal Protocol for MitoPQ

The following protocol outlines the necessary steps for the proper disposal of MitoPQ and its
contaminated containers. Always follow your institution's specific hazardous waste disposal
guidelines and local regulations.

1. Waste Segregation and Collection:
¢ Solid Waste:

o Collect any solid MitoPQ waste, including unused or expired product and contaminated
items (e.g., weighing paper, pipette tips), in a designated, leak-proof, and clearly labeled
hazardous waste container.

o The container must be compatible with the chemical. A high-density polyethylene (HDPE)
container is generally suitable.

e Liquid Waste:
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o Solutions containing MitoPQ should be collected in a separate, sealed, and labeled
hazardous waste container.

o Do not mix MitoPQ waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) department.

o Empty Containers:

o "Empty" containers that held MitoPQ must be treated as hazardous waste unless properly
decontaminated.

o Rinse the container three times with a suitable solvent (e.g., ethanol or DMSO, in which
MitoPQ is soluble). Collect the rinsate as hazardous liquid waste.

o After triple-rinsing, the container may be disposed of according to your institution's
guidelines for decontaminated glassware or plastic.

2. Labeling of Hazardous Waste:

o Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "MitoPQ (MitoParaquat)”

[¢]

The specific hazards (e.g., "Acutely Toxic")

The accumulation start date

[e]

o

The name of the principal investigator or laboratory contact

3. Storage of Hazardous Waste:

» Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within the laboratory.

e This area should be secure, well-ventilated, and away from incompatible materials.

o Keep the container tightly closed except when adding waste.
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4. Arranging for Disposal:

» Contact your institution's EHS or hazardous waste management department to schedule a
pickup for the MitoPQ waste.

e Do not dispose of MitoPQ down the drain or in the regular trash. This is a violation of
environmental regulations and poses a significant safety risk.

Experimental Workflow and Signhaling Pathway

The following diagram illustrates the mechanism of action of MitoPQ, providing context for its
use in a research setting.
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Caption: Mechanism of MitoPQ-induced superoxide production in the mitochondria.

This guide is intended to provide a framework for the safe disposal of MitoPQ. Researchers,
scientists, and drug development professionals are encouraged to consult their institution's
specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for complete and
detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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